Cas no 76593-36-7 (6-chloro-4,5-dimethylpyridazin-3-amine)

• Product Name: 6-chloro-4,5-dimethylpyridazin-3-amine
• CAS No: 76593-36-7
• MF: C₆H₈ClN₃
• MW: 157.600819587708
• MDL: MFCD00828815
• CID: 561491
• PubChem ID: 6991943
• Update Time: 2025-05-27

6-chloro-4,5-dimethylpyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinamine,6-chloro-4,5-dimethyl-
• 3-Amino-6-chloro-4,5-dimethylpyridazine
• 6-chloro-4,5-dimethyl-3-Pyridazinamine
• 3-amino-6-chloro-4.5-dimethylpyridazine
• 6-chloro-4,5-dimethylpyridazin-3-ylamine
• 6-chloro-4,5-dimethyl-pyridazin-3-ylamine
• AG-H-05756
• Ambpe2003215
• CTK5E3159
• SBB087247
• 6-chloro-4,5-dimethylpyridazin-3-amine
• MFCD00828815
• NYQKWJMDQIXMEE-UHFFFAOYSA-N
• SCHEMBL3118903
• EN300-7029925
• 3-Pyridazinamine, 6-chloro-4,5-dimethyl-
• SY062953
• BDA59336
• PS-3251
• AKOS012575493
• A838757
• 6-chloro-4,5-dimethyl-pyridazin-3-amine
• AMY24975
• DTXSID50426291
• CS-0109669
• 76593-36-7
• FT-0677420
• DA-36288

• MDL： MFCD00828815
• Inchi： 1S/C6H8ClN3/c1-3-4(2)6(8)10-9-5(3)7/h1-2H3,(H2,8,10)
• InChI Key： NYQKWJMDQIXMEE-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C(C)=C(N)N=N1

Computed Properties

• Exact Mass: 157.0406750g/mol
• Monoisotopic Mass: 157.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Melting Point: 200-203°C
• PSA: 51.80000
• LogP: 1.91020

6-chloro-4,5-dimethylpyridazin-3-amine Security Information

• HazardClass：IRRITANT

Additional information on 6-chloro-4,5-dimethylpyridazin-3-amine

Comprehensive Overview of 6-Chloro-4,5-dimethylpyridazin-3-amine (CAS No. 76593-36-7): Properties, Applications, and Industry Insights

6-Chloro-4,5-dimethylpyridazin-3-amine (CAS No. 76593-36-7) is a specialized heterocyclic compound belonging to the pyridazine family. Its molecular structure features a chlorine substituent at the 6-position and methyl groups at the 4- and 5-positions, making it a versatile intermediate in pharmaceutical and agrochemical research. The compound’s unique amine-functionalized pyridazine core has garnered attention for its potential in drug discovery, particularly in kinase inhibition and antimicrobial applications.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 6-chloro-4,5-dimethylpyridazin-3-amine. Researchers are leveraging computational tools to predict its reactivity and optimize synthetic pathways, addressing common search queries such as "pyridazine derivatives in medicinal chemistry" and "sustainable synthesis of halogenated amines." The compound’s logP value and hydrogen-bonding capacity also make it a candidate for solubility enhancement studies, a hot topic in formulation science.

From an industrial perspective, 76593-36-7 serves as a building block for crop protection agents and biodegradable materials. Its chloropyridazine motif is frequently explored in patents related to herbicide resistance management, aligning with global demands for sustainable agriculture. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for quality control, ensuring compliance with REACH and other regulatory frameworks.

Environmental and safety profiles of 6-chloro-4,5-dimethylpyridazin-3-amine are rigorously evaluated. Studies focus on its biodegradation pathways and ecotoxicological impact, responding to growing public interest in "green alternatives to traditional agrochemicals." The compound’s stability under varying pH conditions is another area of investigation, particularly for controlled-release formulations.

In summary, CAS No. 76593-36-7 exemplifies the intersection of structural innovation and application-driven research. Its relevance spans pharmaceutical intermediates, agrochemical development, and material science, making it a compound of enduring scientific and commercial value.